Cas no 851079-07-7 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide
• CAS No: 851079-07-7
• MF: C₁₇H₁₃ClFN₃OS
• MW: 361.821024656296
• CID: 5778650
• PubChem ID: 4392383
• Update Time: 2025-08-05

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-fluorophenyl)acetamide
• 851079-07-7
• 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-fluorophenyl)acetamide
• 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3-fluorophenyl)acetamide
• AKOS002046965
• F0599-0461
• Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(3-fluorophenyl)-
• 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C17H13ClFN3OS/c18-12-3-1-6-15(9-12)22-8-7-20-17(22)24-11-16(23)21-14-5-2-4-13(19)10-14/h1-10H,11H2,(H,21,23)
• InChI Key： JFVJWRNOMIUVSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=CN=C1SCC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 361.0451891g/mol
• Monoisotopic Mass: 361.0451891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.46±0.70(Predicted)

Additional information on 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide

Introduction to 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 851079-07-7)

2-{1-(3-chlorophenyl-1H-imidazol-2-ylsulfanyl)}-N-(3-fluorophenyl)acetamide, identified by its CAS number 851079-07-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both 3-chlorophenyl and 3-fluorophenyl substituents, coupled with an imidazole ring, suggests a rich chemical space for interaction with biological targets.

The compound's structure incorporates an acetamide moiety, which is a common pharmacophore in many bioactive molecules. The sulfanyl group attached to the imidazole ring introduces a polar character, enhancing its solubility and potentially influencing its binding affinity to biological targets. This structural motif has been explored in various research endeavors aimed at developing novel therapeutic agents.

In recent years, there has been a surge in the investigation of imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have shown promise in treating a variety of diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The specific combination of substituents in 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide positions it as a candidate for further exploration in these areas.

The 3-chlorophenyl group is known to enhance the metabolic stability of molecules, while the 3-fluorophenyl substituent can modulate electronic properties and improve binding interactions with biological targets. These features make the compound an attractive scaffold for medicinal chemists seeking to develop next-generation drugs. The sulfanyl group further contributes to the compound's reactivity and potential for further derivatization, allowing for the creation of analogues with tailored properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing pharmaceutical candidates. The unique structural features of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide make it a valuable tool for investigating SAR. By systematically modifying its substituents, researchers can gain insights into how different functional groups influence biological activity. This information is crucial for designing molecules with enhanced efficacy and reduced toxicity.

The compound's potential applications extend beyond traditional pharmaceutical uses. It has been explored as a key intermediate in the synthesis of more complex molecules, demonstrating its versatility in chemical synthesis. The presence of both aromatic rings and heterocyclic moieties provides a rich platform for further chemical manipulation, enabling the creation of novel compounds with diverse properties.

In conclusion, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 851079-07-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it a promising candidate for further investigation. As research in this area continues to evolve, this compound is likely to play a crucial role in the development of new therapeutic agents.